Cas no 2446-51-7 (N-Methoxybenzamide)

N-Methoxybenzamide structure

Product Name:N-Methoxybenzamide

CAS No:2446-51-7

Molecular Formula:C₈H₉NO₂

Molecular Weight:151.16256

MDL:MFCD19439675

CID:1417398

PubChem ID:12355457

N-Methoxybenzamide Properties

Names and Identifiers

- Benzamide, N-methoxy-
- N-methoxybenzamide
- AKOS009129070
- PBQZQTQFQFYBNJ-UHFFFAOYSA-N
- CHEMBL2436417
- N-methoxy-benzamide
- W17974
- SCHEMBL810200
- DTXSID70493682
- MFCD19439675
- AS-19791
- SCHEMBL8773447
- W-206894
- CAA44651
- DB-231511
- SB75875
- CS-0155863
- A912053
- A822135
- 2446-51-7
- +Expand
- MDL： MFCD19439675
- InChIKey： PBQZQTQFQFYBNJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H9NO2/c1-11-9-8(10)7-5-3-2-4-6-7/h2-6H,1H3,(H,9,10)
- SMILES： CONC(=O)C1=CC=CC=C1

Computed Properties

Exact Mass: 151.06337
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 151.063328530g/mol
Heavy Atom Count: 11
Complexity: 130
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.1
Topological Polar Surface Area: 38.3Å²

Experimental Properties

PSA: 38.33
Melting Point: 56-59°C

N-Methoxybenzamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007NK5-100mg	Benzamide, N-methoxy-	2446-51-7	95%	100mg	$56.00	2024-05-21
A2B Chem LLC	AD56325-100mg	N-Methoxybenzamide	2446-51-7	95%	100mg	$52.00	2024-04-20
Aaron	AR007NSH-100mg	Benzamide, N-methoxy-	2446-51-7	95%	100mg	$69.00
abcr	AB497402-250 mg	N-Methoxybenzamide; 98%	2446-51-7		250MG	€196.50	2022-08-31
Ambeed	A675112-100mg	N-Methoxybenzamide	2446-51-7	95%	100mg	$70.0	2024-07-28
Crysdot LLC	CD12092332-5g	N-Methoxybenzamide	2446-51-7	95+%	5g	$658	2024-07-24
eNovation Chemicals LLC	Y0995721-5g	N-Methoxybenzamide	2446-51-7	95%	5g	$900	2022-09-10
TRC	M332388-50mg	N-Methoxybenzamide	2446-51-7		50mg	$ 50.00	2022-06-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTJ998-100mg	Benzamide, N-methoxy-N-methoxybenzamide	2446-51-7	95%	100mg	￥474.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1226503-100mg	N-Methoxybenzamide	2446-51-7	95%	100mg	￥644	2023-04-14

N-Methoxybenzamide Related Literature

1. Copper-catalyzed C–N bond formation through C–H/N–H activation: a novel approach to the synthesis of multisubstituted ureas

Honglai Jiang,Aijun Lin,Chengjian Zhu,Yixiang Cheng Chem. Commun. 2013 49 819
2. Synthesis and thermal decomposition of N,N-dialkoxyamides

Katherine M. Digianantonio,Stephen A. Glover,Jennifer P. Johns,Adam A. Rosser Org. Biomol. Chem. 2011 9 4116
3. Ru(ii)/PEG-400 as a highly efficient and recyclable catalytic media for annulation and olefination reactions via C–H bond activation

Subhash L. Yedage,Bhalchandra M. Bhanage Green Chem. 2016 18 5635
4. Rh(iii)-catalyzed oxidative C–H bond arylation with hydroquinones: sustainable synthesis of dibenzo[b,d]pyran-6-ones and benzo[d]naphtho[1,2-b]pyran-6-ones

Wei Yang,Shan Wang,Qian Zhang,Qun Liu,Xianxiu Xu Chem. Commun. 2015 51 661
5. Visible light driven metal-free intramolecular cyclization: a facile synthesis of 3-position substituted 3,4-dihydroisoquinolin-1(2H)-one

Shuai Zou,Shu Geng,Lina Chen,Haitao Wang,Feng Huang Org. Biomol. Chem. 2019 17 380
6. Regioselective synthesis of multisubstituted isoquinolones and pyridones via Rh(iii)-catalyzed annulation reactions

Liangliang Shi,Ke Yu,Baiquan Wang Chem. Commun. 2015 51 17277
7. Rhodium(iii)-catalyzed chemodivergent annulations between N-methoxybenzamides and sulfoxonium ylides via C–H activation

Youwei Xu,Guangfan Zheng,Xifa Yang,Xingwei Li Chem. Commun. 2018 54 670
8. Visible-light-induced selective amination of enol ethers with N-alkoxyamides by using DDQ as a photoredox catalyst

Yan Zhang,Wei Chen,Lei Wang,Pinhua Li Org. Chem. Front. 2018 5 3562
9. Cp*Rh(iii)-catalyzed annulation of N-methoxybenzamide with 1,4,2-bisoxazol-5-one toward 2-aryl quinazolin-4(3H)-one derivatives

Hao Xiong,Shengbo Xu,Song Sun,Jiang Cheng Org. Chem. Front. 2018 5 2880
10. Harnessing hypervalent iodonium ylides as carbene precursors: C–H activation of N-methoxybenzamides with a Rh(iii)-catalyst

Sivakalai Mayakrishnan,Masilamani Tamizmani,Naryanan Uma Maheswari Chem. Commun. 2020 56 15462

2446-51-7 (N-Methoxybenzamide) Related Products

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:2446-51-7)N-Methoxybenzamide

Purity:99%/99%

Quantity:1g/5g

Price($):238.0/834.0